BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Vinylmagnesium
Bromide (CAS: 1826-67-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinylmagnesium bromide
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinylmagnesium bromide, with the CAS registry number 1826-67-1, is a highly reactive and
versatile organometallic compound, widely recognized as a pivotal Grignard reagent in organic
synthesis.[1] Its primary utility lies in the formation of carbon-carbon bonds, enabling the
construction of complex molecular architectures. This guide provides a comprehensive
overview of its chemical properties, synthesis, and applications, with a focus on detailed
experimental protocols and quantitative data for researchers in academia and the
pharmaceutical industry.

Physicochemical Properties

Vinylmagnesium bromide is typically supplied as a solution in an ethereal solvent, most
commonly tetrahydrofuran (THF), to ensure its stability.[1] The solution is generally colorless to
pale yellow or brown.[1] Due to its high reactivity, it must be handled under an inert and
anhydrous atmosphere to prevent decomposition by moisture and atmospheric oxygen.

Table 1: Physical and Chemical Properties of Vinylmagnesium Bromide
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Property Value Reference
CAS Number 1826-67-1 [1]
Molecular Formula C2HsBrMg [1]
Molecular Weight 131.26 g/mol [1]

Colorless to pale yellow or
Appearance _ [1]
brown solution

- Soluble in ethers (e.g., THF,
Solubility _ [1]
diethyl ether)

Density (1.0 M in THF) ~0.981 g/mL at 25 °C [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of vinylmagnesium bromide and its
reaction products.

Table 2: Spectroscopic Data for Vinylmagnesium Bromide

Spectroscopy Data Reference

A spectrum is available,
1H NMR showing the characteristic vinyl  [3]

protons.

13C NMR Data is available for the vinyl
carbons.

inf 4 (R) In-line FTIR can be used to
nfrare
monitor reactions.

Synthesis of Vinylmagnhesium Bromide

The preparation of vinylmagnesium bromide is a standard Grignard reaction involving the
reaction of vinyl bromide with magnesium metal in an anhydrous ether solvent.
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Experimental Protocol: Preparation of Vinylmagnesium
Bromide

This protocol is adapted from a procedure in Organic Syntheses.[4]
Materials:

e Magnesium turnings (1.2 g atoms)

Vinyl bromide (1.3 moles)

Anhydrous tetrahydrofuran (THF)

lodine crystal (as an initiator, optional)

A 2 L three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux
condenser with a drying tube.

Procedure:

e Flame-dry the glassware and allow it to cool to room temperature under a stream of dry
nitrogen.

» Place the magnesium turnings in the flask.
¢ Add enough anhydrous THF to just cover the magnesium.

o Add a small crystal of iodine to initiate the reaction (the color will disappear as the reaction
starts).

e Prepare a solution of vinyl bromide in anhydrous THF in the dropping funnel.

e Add a small portion of the vinyl bromide solution to the magnesium suspension. The reaction
should begin spontaneously, as evidenced by gentle bubbling and a slight increase in
temperature.

o Once the reaction has initiated, add the remaining vinyl bromide solution dropwise at a rate
that maintains a gentle reflux.
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 After the addition is complete, continue to stir the mixture at room temperature for an
additional hour to ensure the complete reaction of the magnesium.

e The resulting greyish-black solution is the vinylmagnesium bromide Grignard reagent,
ready for use.

Applications in Organic Synthesis

Vinylmagnesium bromide is a potent nucleophile and a strong base, making it a valuable tool
in a variety of organic transformations. Its primary application is the addition of a vinyl group to
an electrophilic center, most commonly a carbonyl group.

Reaction with Aldehydes and Ketones to form Allylic
Alcohols

The reaction of vinylmagnesium bromide with aldehydes and ketones is a fundamental
method for the synthesis of allylic alcohols.

Experimental Protocol: Synthesis of 1-Phenyl-2-propen-
1-ol from Benzaldehyde

Materials:

Vinylmagnesium bromide solution (1.0 M in THF)

e Benzaldehyde

e Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution

» Diethyl ether

¢ Anhydrous magnesium sulfate

o A flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a
nitrogen inlet.
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Procedure:

» Under a nitrogen atmosphere, add a solution of benzaldehyde in anhydrous THF to the
reaction flask.

e Cool the flask to O °C in an ice bath.

e Slowly add the vinylmagnesium bromide solution from the dropping funnel to the stirred
solution of benzaldehyde.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2 hours.

o Cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise
addition of saturated agueous ammonium chloride solution.

o Extract the aqueous layer with diethyl ether (3 x 50 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.

 Purify the crude product by flash column chromatography on silica gel to afford 1-phenyl-2-
propen-1-ol.

Table 3: Representative Yields for the Reaction of Vinylmagnesium Bromide with Carbonyl

Compounds

Electrophile Product Yield (%) Reference
1-Phenyl-2-propen-1- )

Benzaldehyde | High [4]
0
1-Vinylcyclohexan-1- )

Cyclohexanone | High
0

Acetone 2-Methyl-3-buten-2-ol High
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Other Synthetic Applications

Beyond simple additions to carbonyls, vinylmagnesium bromide participates in a range of

other important reactions:

o Conjugate Addition: In the presence of a Lewis acid, it can be used for the synthesis of 2-
vinylchroman-4-ones through conjugate addition to chromones.

o Synthesis of Complex Molecules: It has been employed in the multi-step synthesis of various

natural products and drug intermediates.

Visualizations
Reaction Mechanism of Grignhard Addition to a Ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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